Cas no 1015868-55-9 (1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1015868-55-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD08445995
• CID: 4559123
• PubChem ID: 20109899
• Update Time: 2025-10-28

1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-3-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 1-Methyl-3-(4-methylphenyl)-1{H}-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-(4-methylphenyl)-
• 2-methyl-5-(p-tolyl)pyrazole-3-carboxylic acid
• 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD08445995
• Inchi： 1S/C12H12N2O2/c1-8-3-5-9(6-4-8)10-7-11(12(15)16)14(2)13-10/h3-7H,1-2H3,(H,15,16)
• InChI Key： AGBUJDQCUQIKLE-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 216.089878g/mol
• Monoisotopic Mass: 216.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.24g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Guide to 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-55-9)

1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is widely recognized for its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid uses" and "CAS 1015868-55-9 applications," reflecting the growing interest in this compound's versatile properties.

The molecular structure of 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid features a pyrazole ring substituted with both methyl and carboxylic acid functional groups. This unique arrangement contributes to its chemical reactivity and makes it valuable for various synthetic applications. Current trends in medicinal chemistry have increased searches for "pyrazole derivatives in drug discovery" and "heterocyclic compound synthesis," areas where this compound shows particular promise.

In pharmaceutical applications, 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid serves as a crucial building block for developing potential therapeutic agents. Its structural characteristics make it suitable for creating molecules with potential anti-inflammatory, antimicrobial, or anticancer properties. The rising demand for "novel drug intermediates" and "small molecule pharmaceuticals" in the biotech industry has further highlighted the importance of compounds like this one.

The agrochemical sector has also shown interest in 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid due to its potential applications in crop protection products. With increasing global focus on "sustainable agriculture" and "eco-friendly pesticides," researchers are exploring pyrazole derivatives as possible alternatives to conventional agrochemicals. This aligns with current search trends for "green chemistry solutions" in agricultural applications.

From a synthetic chemistry perspective, CAS 1015868-55-9 offers several advantages. The compound's stability and reactivity profile make it suitable for various chemical transformations, including coupling reactions and heterocycle formation. Laboratory professionals often search for "pyrazole carboxylic acid derivatives" and "specialty chemical intermediates" when working with similar compounds.

The market for 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid has seen steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Recent analyses of search data reveal increasing queries about "chemical suppliers for research compounds" and "custom synthesis services," indicating expanding commercial interest in specialized intermediates like this one.

Quality control and analytical characterization of 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid are critical aspects for researchers and manufacturers. Common analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry. The scientific community frequently searches for "analytical methods for heterocyclic compounds" and "purity standards for research chemicals," reflecting the importance of these quality assurance measures.

Storage and handling of CAS 1015868-55-9 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. Safety-related searches such as "chemical storage best practices" and "laboratory safety protocols" remain consistently relevant in this context.

The future research potential of 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid appears promising, particularly in the development of new therapeutic agents and agricultural chemicals. Emerging trends in "precision medicine" and "targeted drug delivery" systems may further increase demand for specialized intermediates like this pyrazole derivative.

For researchers considering working with 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid, it's important to consult current literature and patent databases. Recent search trends show growing interest in "patented chemical processes" and "intellectual property in specialty chemicals," highlighting the competitive nature of this field.

In conclusion, 1-methyl-3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1015868-55-9) represents an important compound in modern chemical research and development. Its applications span multiple industries, and its relevance continues to grow alongside advancements in medicinal chemistry and agricultural science. The compound's versatility ensures it will remain a subject of interest for researchers searching for "innovative chemical solutions" and "advanced material development" in the years to come.